Cas no 4651-48-3 (Stigmasterol 3-Acetate)

Stigmasterol 3-Acetate structure

Product Name:Stigmasterol 3-Acetate

CAS No:4651-48-3

Molecular Formula:C₃₁H₅₀O₂

Molecular Weight:454.7275

CID:930411

Stigmasterol 3-Acetate Properties

Names and Identifiers

- stigmasterol acetate
- Stigmasterol 3-Acetate
- 3.β.-Acetoxystigmasta-5,22-diene
- Stigmasterol 3-Aceta
- Stigmasterylacetate
- 3&#946
- -Acetoxystigmasta-5,22-diene
- -ol, acetate
- stigmasta-5,22-dien-3-&#946
- Stigmasta-5,22-dien-3&#946
- -yl acetate
- +Expand
- InChIKey： IZEUIYYDWBKERE-ZRODXFKISA-N
- Inchi： InChI=1S/C31H50O2/c1-8-23(20(2)3)10-9-21(4)27-13-14-28-26-12-11-24-19-25(33-22(5)32)15-17-30(24,6)29(26)16-18-31(27,28)7/h9-11,20-21,23,25-29H,8,12-19H2,1-7H3/b10-9+/t21-,23-,25+,26+,27-,28+,29+,30+,31-/m1/s1
- SMILES： CC[C@H](/C=C/[C@@H](C)[C@H]1CC[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@]12C)OC(=O)C)C(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 7
Heavy Atom Count: 33

Stigmasterol 3-Acetate Price

Enterprise	No.	Product Name	Cas No.	Specification	Price	Update Time
A2B Chem LLC	AB79207-500mg	Stigmasterol Acetate	4651-48-3	500mg	$289.00
TRC	S686755-500mg	Stigmasterol 3-Acetate	4651-48-3	500mg	$ 187.00	2023-09-06
SHENG KE LU SI SHENG WU JI SHU	sc-296425-1 g	Stigmasterol acetate,	4651-48-3	1g	￥978.00	2023-07-11

Stigmasterol 3-Acetate Related Literature

1. Marine steroids. Part I. Structures of the principal aglycones from the saponins of the starfish, Marthasterias glacialis

Derek S. H. Smith,Alan B. Turner,Alexander M. Mackie J. Chem. Soc. Perkin Trans. 1 1973 1745
2. Biosynthesis of phytosterols in Calendula officinalis flowers from (2R)- and (2RS)-[2-14C, 2-3H]-mevalonic acid. The incorporation of a 15α-tritium atom into sitosterol

Jacek K. Sliwowski,Eliahu Caspi J. Chem. Soc. Chem. Commun. 1976 196
3. Ebenaceae extractives. Part IV. Diosindigo A, a blue pigment from several Diospyros species

Oliver C. Musgrave,Douglas Skoyles J. Chem. Soc. Perkin Trans. 1 1974 1128
4. Mechanism of biosynthesis of the ethyl side-chain at C-24 of stigmasterol in tissue cultures of Nicotiana tabacum and Dioscorea tokoro

Yutaka Tomita,Atsuko Uomori J. Chem. Soc. D 1970 1416
5. 738. Triterpene resinols and related acids. Part XXVIII. The non-saponifiable fraction from Strychnos nux-vomica seed fat : the structure of cycloartenol

H. R. Bentley,J. A. Henry,D. S. Irvine,F. S. Spring J. Chem. Soc. 1953 3673
6. Biosynthesis of isoprenoids. Part III. Mechanism of alkylation during biosynthesis of stigmasterol in tissue cultures of higher plants

Yutaka Tomita,Atsuko Uomori J. Chem. Soc. Perkin Trans. 1 1973 2656
7. A new method for the oxidation of alkenes to enones. An efficient synthesis of Δ5-7-oxo steroids

Anthony J. Pearson,Yong-Shing Chen,Gi Rin Han,Shih-Ying Hsu,Tapan Ray J. Chem. Soc. Perkin Trans. 1 1985 267
8. Catalytic alkylation of unactivated C(sp3)–H bonds for C(sp3)–C(sp3) bond formation

Zhen Chen,Meng-Yu Rong,Jing Nie,Xue-Feng Zhu,Bing-Feng Shi,Jun-An Ma Chem. Soc. Rev. 2019 48 4921
9. GC-MS analysis of phytoconstituents from Ruellia prostrata and Senna tora and identification of potential anti-viral activity against SARS-CoV-2

Rahat Alam,Raihan Rahman Imon,Md. Enamul Kabir Talukder,Shahina Akhter,Md. Alam Hossain,Foysal Ahammad,Md. Mashiar Rahman RSC Adv. 2021 11 40120
10. 380. The application of the method of molecular rotation differences to steroids. Part X. “β-Dihydroergosterol.”

D. H. R. Barton,J. D. Cox,N. J. Holness J. Chem. Soc. 1949 1771

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